Cas no 1261750-20-2 (3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261750-20-2
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• MDL: MFCD18400510
• CID: 4781689
• Update Time: 2025-06-08

3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(3-trifluoromethoxy-phenyl)-pyridin-3-ylamine
• 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine

• MDL： MFCD18400510
• Inchi： 1S/C13H11F3N2O2/c1-19-12-11(17)6-9(7-18-12)8-3-2-4-10(5-8)20-13(14,15)16/h2-7H,17H2,1H3
• InChI Key： ZVWVOFNHNKONBF-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=NC(=C(C=1)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 3.3
• Topological Polar Surface Area: 57.4

Additional information on 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine

Introduction to 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261750-20-2)

3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1261750-20-2, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The structural framework of this molecule incorporates several functional groups, including an amino group, a methoxy group, and a trifluoromethoxy-substituted phenyl ring, which collectively contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine have been subjects of extensive research due to its promising applications in drug discovery. The presence of the amino group at the 3-position and the methoxy group at the 2-position of the pyridine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the trifluoromethoxy substituent on the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential pharmacological activities of 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine with greater precision. Studies suggest that this compound may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity in many drug candidates, making it a desirable feature in medicinal chemistry.

In the context of drug development, 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine serves as a versatile scaffold for designing novel therapeutic agents. Its structural features allow for modifications at multiple positions, enabling chemists to fine-tune its biological activity. For instance, derivatization of the amino group can lead to amides or sulfonamides, which are common pharmacophores in many approved drugs. Similarly, alterations around the phenyl ring can introduce additional functional groups that may enhance solubility or improve target specificity.

The role of 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine in preclinical research has been particularly noteworthy. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Furthermore, its ability to interact with specific protein targets has raised interest in its potential as an anticancer agent. These findings have prompted further investigation into its mechanism of action and therapeutic efficacy.

The synthesis of 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to construct the pyridine core and introduce the desired substituents efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound at each synthetic stage.

The pharmacokinetic properties of 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine are also critical considerations in drug development. Studies have indicated that this compound exhibits favorable solubility characteristics, which is essential for oral bioavailability. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for once-daily dosing regimens. These attributes make it an attractive candidate for further clinical development.

The future prospects for 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine are promising, with ongoing research focusing on optimizing its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As computational methods continue to advance, virtual screening techniques will play an increasingly important role in identifying new analogs with improved properties.

In conclusion, 3-Amino-2-methoxy-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261750-20-2) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable compound for drug discovery efforts aimed at addressing various human diseases. With continued research and development, this molecule is poised to contribute significantly to future medical breakthroughs.